Cas no 832739-95-4 (1-(4-Fluorobenzyl)-1H-1,2,4-triazol-3-amine)

1-(4-Fluorobenzyl)-1H-1,2,4-triazol-3-amine structure
832739-95-4 structure
Product Name:1-(4-Fluorobenzyl)-1H-1,2,4-triazol-3-amine
CAS No:832739-95-4
MF:C9H9FN4
MW:192.192964315414
MDL:MFCD03422581
CID:1027597
PubChem ID:7019332
Update Time:2025-04-20

1-(4-Fluorobenzyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Fluorobenzyl)-1H-1,2,4-triazol-3-amine
    • AKOS000305056
    • LS-03696
    • EN300-228708
    • FT-0683355
    • MFCD03422581
    • 1-[(4-fluorophenyl)methyl]-1,2,4-triazol-3-amine
    • SBEAJHSDNRJTAX-UHFFFAOYSA-N
    • DTXSID50427102
    • SCHEMBL2276464
    • CS-0240510
    • 1-[(4-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
    • 1-(4-Fluoro-benzyl)-1H-[1,2,4]triazol-3-ylamine
    • 832739-95-4
    • BBL039036
    • STK312892
    • MDL: MFCD03422581
    • Inchi: 1S/C9H9FN4/c10-8-3-1-7(2-4-8)5-14-6-12-9(11)13-14/h1-4,6H,5H2,(H2,11,13)
    • InChI Key: SBEAJHSDNRJTAX-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CN1C=NC(N)=N1

Computed Properties

  • Exact Mass: 192.081
  • Monoisotopic Mass: 192.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.7A^2
  • XLogP3: 1.4

Experimental Properties

  • Color/Form: No data avaiable

1-(4-Fluorobenzyl)-1H-1,2,4-triazol-3-amine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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Alichem
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abcr
AB267956-250 mg
1-(4-Fluorobenzyl)-1H-1,2,4-triazol-3-amine
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€231.60 2022-03-25
abcr
AB267956-1 g
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€489.50 2023-04-26
abcr
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€1324.50 2023-04-26
Matrix Scientific
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Chemenu
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